4-[[3-(2-Fluorophenyl)-1,4,6,7-tetrahydropyrazolo[4,3-c]pyridin-5-yl]sulfonyl]-3,5-dimethyl-1,2-oxazole

• IUPAC Name: 4-[[3-(2-fluorophenyl)-1,4,6,7-tetrahydropyrazolo[4,3-c]pyridin-5-yl]sulfonyl]-3,5-dimethyl-1,2-oxazole
• InChI: InChI=1S/C17H17FN4O3S/c1-10-17(11(2)25-21-10)26(23,24)22-8-7-15-13(9-22)16(20-19-15)12-5-3-4-6-14(12)18/h3-6H,7-9H2,1-2H3,(H,19,20)
• InChI Key: HPMSWPFKNVMJJJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)S(=O)(=O)N2CCC3=C(C2)C(=NN3)C4=CC=CC=C4F
• Molecular Formula: C17H17FN4O3S
• Molecular Weight: 376.4 g/mol

Description

4-[[3-(2-Fluorophenyl)-1,4,6,7-tetrahydropyrazolo[4,3-c]pyridin-5-yl]sulfonyl]-3,5-dimethyl-1,2-oxazole is a complex organic compound that features a unique combination of functional groups, including a fluorophenyl group, a tetrahydropyrazolopyridine core, a sulfonyl group, and an oxazole ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[[3-(2-Fluorophenyl)-1,4,6,7-tetrahydropyrazolo[4,3-c]pyridin-5-yl]sulfonyl]-3,5-dimethyl-1,2-oxazole typically involves multi-step organic reactions. The process begins with the preparation of the tetrahydropyrazolopyridine core, followed by the introduction of the fluorophenyl group through a substitution reaction. The sulfonyl group is then added via sulfonation, and finally, the oxazole ring is constructed through cyclization reactions. Each step requires specific reagents and conditions, such as the use of strong acids or bases, high temperatures, and inert atmospheres to prevent unwanted side reactions.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and minimize costs. This could include the use of continuous flow reactors for better control of reaction conditions, as well as the development of more efficient catalysts to speed up the reactions. Additionally, purification techniques such as crystallization, distillation, and chromatography would be employed to ensure the final product’s purity.

Chemical Reactions Analysis

Types of Reactions

4-[[3-(2-Fluorophenyl)-1,4,6,7-tetrahydropyrazolo[4,3-c]pyridin-5-yl]sulfonyl]-3,5-dimethyl-1,2-oxazole can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to remove oxygen-containing groups or to convert double bonds to single bonds.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate or chromium trioxide for oxidation, reducing agents such as lithium aluminum hydride or sodium borohydride for reduction, and various nucleophiles or electrophiles for substitution reactions. Reaction conditions often involve controlled temperatures, specific solvents, and sometimes the use of catalysts to enhance reaction rates.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield sulfoxides or sulfones, reduction could produce alcohols or amines, and substitution reactions could result in a variety of substituted derivatives.

Scientific Research Applications

4-[[3-(2-Fluorophenyl)-1,4,6,7-tetrahydropyrazolo[4,3-c]pyridin-5-yl]sulfonyl]-3,5-dimethyl-1,2-oxazole has several scientific research applications:

Chemistry: It can be used as a building block for the synthesis of more complex molecules, serving as an intermediate in organic synthesis.

Biology: The compound’s unique structure allows it to interact with biological molecules, making it a candidate for drug development and biochemical studies.

Industry: It can be used in the development of new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of 4-[[3-(2-Fluorophenyl)-1,4,6,7-tetrahydropyrazolo[4,3-c]pyridin-5-yl]sulfonyl]-3,5-dimethyl-1,2-oxazole involves its interaction with molecular targets such as enzymes or receptors. The fluorophenyl group can enhance binding affinity through hydrophobic interactions, while the sulfonyl group can form hydrogen bonds with target molecules. The tetrahydropyrazolopyridine core and oxazole ring contribute to the compound’s overall stability and specificity, allowing it to modulate biological pathways effectively.

Comparison with Similar Compounds

Similar Compounds

Methyl 4-fluorobenzoate: Shares the fluorophenyl group but lacks the complex core structure.

2-Pyrrolidone: Contains a lactam ring similar to the tetrahydropyrazolopyridine core but is simpler in structure.

4,4,5,5-Tetramethyl-1,3,2-dioxaborolane: Used in organic synthesis but differs significantly in structure and function.

Uniqueness

4-[[3-(2-Fluorophenyl)-1,4,6,7-tetrahydropyrazolo[4,3-c]pyridin-5-yl]sulfonyl]-3,5-dimethyl-1,2-oxazole stands out due to its combination of functional groups and complex core structure, which confer unique chemical and biological properties. This makes it a valuable compound for research and development in various scientific fields.